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Cat. No.: B1295397

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the thermochemical properties of 2,6-Dibromo-4-
isopropylaniline. Due to a lack of available experimental data in the current literature for this
specific compound, this document provides a comprehensive overview of the established
experimental methodologies that are essential for determining its thermochemical profile. The
guide details the protocols for bomb calorimetry to ascertain the enthalpy of formation and
differential scanning calorimetry for measuring heat capacity and enthalpies of phase
transitions. Furthermore, it presents the known physical properties of 2,6-Dibromo-4-
isopropylaniline and includes detailed diagrams of the experimental workflows to aid in the
design and execution of studies aimed at characterizing its thermodynamic behavior. This
guide serves as a foundational resource for researchers and professionals in drug
development and materials science who require a thorough understanding of the energetic
properties of halogenated anilines.

Introduction

2,6-Dibromo-4-isopropylaniline is a substituted aniline compound with potential applications
in organic synthesis and as an intermediate in the development of pharmaceuticals and other
specialty chemicals. A comprehensive understanding of its thermochemical properties, such as
enthalpy of formation, entropy, and heat capacity, is crucial for process optimization, safety
assessments, and predicting its behavior in various chemical and biological systems.
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As of the date of this publication, a thorough search of the scientific literature has revealed an

absence of experimentally determined or theoretically calculated thermochemical data

specifically for 2,6-Dibromo-4-isopropylaniline. Therefore, this guide focuses on providing the

necessary theoretical background and detailed experimental protocols for researchers to

determine these vital parameters. The methodologies described herein are standard and widely

accepted for the characterization of solid organic compounds.

Physicochemical Properties of 2,6-Dibromo-4-

isopropylaniline

While specific thermochemical data is not available, the basic physical and chemical identifiers

for 2,6-Dibromo-4-isopropylaniline have been reported. These are summarized in the table

below for easy reference.

Property Value Source(s)

JUPAC Name 2,6-d-i?romo-4-(propan-2- o
yhaniline

CAS Number 10546-65-3 [2][3][4]

Molecular Formula CoH11Brz2N [11[3114115]

Molecular Weight 293.00 g/mol [6]

Melting Point 45°C to 47°C [4]

Physical Form Solid Powder [11[2]

Cream or pale pink or pale

Appearance [117]
green
CJEBZUFROMNDEK-

InChl Key [1]14]
UHFFFAOYSA-N
CC(C)C1=CC(Br)=C(N)C(Br)=

SMILES (©) (Br)=C(N)C(Br) o

C1
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Experimental Protocols for Thermochemical Data
Determination

The following sections detail the standard experimental procedures for determining the key

thermochemical properties of a solid organic compound such as 2,6-Dibromo-4-

isopropylaniline.

The standard enthalpy of formation (AHf°) of an organic compound can be determined from its

enthalpy of combustion (AHc®). Bomb calorimetry is the primary technique used to measure the

heat released during the complete combustion of a substance in a constant-volume vessel.[8]

Experimental Procedure:

Sample Preparation: A precisely weighed sample (typically 0.5 - 1.0 g) of 2,6-Dibromo-4-
isopropylaniline is pressed into a pellet.[9] The pellet is then placed in a sample crucible
within the bomb calorimeter.

Fuse Wire: A length of fuse wire of known mass is attached to the electrodes of the bomb,
with the wire in contact with the sample pellet.[9]

Bomb Assembly and Pressurization: The bomb is sealed and purged of atmospheric nitrogen
to prevent the formation of nitric acid during combustion.[10] It is then filled with pure oxygen
to a pressure of approximately 25-30 atm.

Calorimeter Setup: The sealed bomb is placed in a calorimeter bucket containing a precisely
measured volume of water (e.g., 2000 mL). The bucket is situated within an insulating jacket
to create a nearly adiabatic system.[10] A high-precision thermometer and a stirrer are
submerged in the water.

Combustion and Data Acquisition: The system is allowed to reach thermal equilibrium. The
initial temperature of the water is recorded. The sample is then ignited by passing an electric
current through the fuse wire. The temperature of the water is recorded at regular intervals
until a maximum temperature is reached and the system begins to cool.[11]

Post-Reaction Analysis: After the experiment, the bomb is depressurized, and the interior is
inspected for any signs of incomplete combustion. The length of the unburned fuse wire is
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measured to determine the amount of wire that was consumed.[11]

Calculations:

o The heat capacity of the calorimeter (Ccal) is first determined by combusting a standard
substance with a known heat of combustion, such as benzoic acid.[8]

o The total heat released (qgtotal) during the combustion of 2,6-Dibromo-4-isopropylaniline
is calculated from the temperature change (AT) and Ccal.

o Corrections are made for the heat released by the combustion of the fuse wire.

o The constant-volume heat of combustion (AUc®) is calculated from qgtotal and the mass of
the sample.

o The standard enthalpy of combustion (AHc®) is then calculated from AUc® using the
relationship AH = AU + A(pV).

o Finally, the standard enthalpy of formation (AHf°) of 2,6-Dibromo-4-isopropylaniline is
calculated using Hess's Law, based on the balanced combustion reaction and the known
standard enthalpies of formation of the products (COz, H20, Brz, and N2).[12]
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Workflow for Bomb Calorimetry
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Workflow for Bomb Calorimetry
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Differential Scanning Calorimetry (DSC) is a thermal analysis technique that measures the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature.[13] It is used to determine heat capacity (Cp) and the

enthalpy of phase transitions (e.g., melting, solid-solid transitions).

Experimental Procedure:

Sample Preparation: A small, accurately weighed sample (typically 3-10 mg) of 2,6-
Dibromo-4-isopropylaniline is placed in a DSC pan, which is then hermetically sealed.[14]
[15]

Instrument Setup: An empty, sealed DSC pan is used as a reference. The sample and
reference pans are placed in the DSC cell. The cell is purged with an inert gas, such as
nitrogen, to prevent oxidation.[14]

Temperature Program: The DSC is programmed to heat the sample and reference at a
constant rate (e.g., 10 °C/min) over a specified temperature range that includes the melting
point of the sample.[16]

Data Acquisition: The instrument measures the differential heat flow between the sample and
the reference as a function of temperature. The output is a thermogram plotting heat flow
versus temperature.[17]

Data Analysis:

o Heat Capacity (Cp): The heat capacity of the sample can be determined from the
displacement of the baseline in the thermogram.

o Enthalpy of Fusion (AHfus): The melting point is identified as the onset temperature of the
melting peak. The area under the melting peak is integrated to determine the enthalpy of
fusion.[14]

o Entropy of Fusion (ASfus): The entropy of fusion can be calculated from the enthalpy of
fusion and the melting temperature (Tm) using the equation ASfus = AHfus / Tm.
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Workflow for Differential Scanning Calorimetry
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Workflow for Differential Scanning Calorimetry

Conclusion

While direct experimental thermochemical data for 2,6-Dibromo-4-isopropylaniline is
currently unavailable, this guide provides the essential framework and detailed methodologies
for its determination. The protocols for bomb calorimetry and differential scanning calorimetry
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are robust and widely applicable for characterizing the thermodynamic properties of solid
organic compounds. The data obtained from these experiments are fundamental for ensuring
the safe and efficient handling, processing, and application of 2,6-Dibromo-4-isopropylaniline
in research and industrial settings, particularly in the field of drug development where a
thorough understanding of a molecule's energetic landscape is paramount. Researchers are
encouraged to utilize these established methods to fill the existing data gap for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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